![molecular formula C6H12N4 B1400941 1-tert-butyl-1H-1,2,4-triazol-5-amine CAS No. 1247143-86-7](/img/structure/B1400941.png)
1-tert-butyl-1H-1,2,4-triazol-5-amine
Overview
Description
“1-tert-butyl-1H-1,2,4-triazol-5-amine” is a chemical compound that is often used as a ligand in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions . It is a next-generation, water-soluble ligand that accelerates reaction rates and suppresses cell cytotoxicity .
Synthesis Analysis
The synthesis of “1-tert-butyl-1H-1,2,4-triazol-5-amine” involves several steps starting from pivalic acid via thiourea formation followed by heterocyclization with hydrazine hydrate . The structure was established by spectroscopic data, elemental analysis, and substantiated by single-crystal X-ray crystallography .Molecular Structure Analysis
The molecular structure of “1-tert-butyl-1H-1,2,4-triazol-5-amine” is characterized by the presence of a triazole ring with a tert-butyl group attached to one of the nitrogen atoms . The compound crystallizes in the orthorhombic crystal system with Pbca as the space group .Chemical Reactions Analysis
“1-tert-butyl-1H-1,2,4-triazol-5-amine” is known to participate in click chemistry reactions, particularly the copper (I)-catalyzed azide-alkyne cycloaddition (CuAAC) that dramatically accelerates reaction rates .Scientific Research Applications
Biocompatible Click Chemistry
The compound is used in biocompatible click chemistry for compartment-specific pH measurement inside E. coli, which is crucial for understanding cellular processes and developing targeted drug delivery systems .
Biomolecular Labeling
It enables fast, cell-compatible click chemistry with copper-chelating azides for biomolecular labeling, which is essential for studying protein functions and interactions .
Metabolic Labeling
This chemical serves in metabolic labeling of fucosylated glycoproteins in Bacteroidales species, aiding in the research of microbial communities and their roles in human health .
Water-Soluble Ligand
As a water-soluble ligand, it accelerates reaction rates and suppresses cell cytotoxicity in copper (I)-catalyzed azide-alkyne cycloaddition (CuAAC), which is beneficial for bioconjugation and drug development .
Antiproliferative Agent
In cancer research, derivatives of this compound have shown potent antiproliferative effects against certain cell lines, indicating potential therapeutic applications .
Synthesis of Novel Derivatives
The compound has been used to synthesize structurally novel derivatives with potential applications in medicinal chemistry and material science .
Safety and Hazards
Mechanism of Action
- While specific primary targets for TBTA are not explicitly documented, its interaction with copper ions (Cu+ and Cu2+) is essential for its function . These copper ions are involved in various biological processes.
- By keeping the Cu+ ions accessible for chemical reactions, TBTA accelerates the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This reaction is widely used in bioconjugation and click chemistry .
Target of Action
Mode of Action
properties
IUPAC Name |
2-tert-butyl-1,2,4-triazol-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N4/c1-6(2,3)10-5(7)8-4-9-10/h4H,1-3H3,(H2,7,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTVKXSFYBWIMAL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)N1C(=NC=N1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
140.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-tert-butyl-1H-1,2,4-triazol-5-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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